Cas no 1806433-79-3 (1-Bromo-3-(2-ethoxy-5-(trifluoromethylthio)phenyl)propan-2-one)

• Product Name: 1-Bromo-3-(2-ethoxy-5-(trifluoromethylthio)phenyl)propan-2-one
• CAS No: 1806433-79-3
• MF: C₁₂H₁₂BrF₃O₂S
• MW: 357.186692237854
• CID: 4972413
• Update Time: 2025-06-08

1-Bromo-3-(2-ethoxy-5-(trifluoromethylthio)phenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(2-ethoxy-5-(trifluoromethylthio)phenyl)propan-2-one

• Inchi： 1S/C12H12BrF3O2S/c1-2-18-11-4-3-10(19-12(14,15)16)6-8(11)5-9(17)7-13/h3-4,6H,2,5,7H2,1H3
• InChI Key： VIHPUDSIUTYDEW-UHFFFAOYSA-N
• SMILES： BrCC(CC1C=C(C=CC=1OCC)SC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 299
• XLogP3: 4.4
• Topological Polar Surface Area: 51.6

Additional information on 1-Bromo-3-(2-ethoxy-5-(trifluoromethylthio)phenyl)propan-2-one

Introduction to 1-Bromo-3-(2-ethoxy-5-(trifluoromethylthio)phenyl)propan-2-one (CAS No. 1806433-79-3) and Its Applications in Modern Chemical Biology

The compound 1-Bromo-3-(2-ethoxy-5-(trifluoromethylthio)phenyl)propan-2-one, identified by its CAS number 1806433-79-3, represents a significant advancement in the realm of chemical biology and pharmaceutical research. This heterocyclic ketone derivative has garnered attention due to its unique structural features and potential applications in drug discovery, particularly in the development of novel therapeutic agents targeting various biological pathways. The presence of both bromine and trifluoromethylthio substituents enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

Recent studies have highlighted the importance of 1-Bromo-3-(2-ethoxy-5-(trifluoromethylthio)phenyl)propan-2-one as a building block for more complex molecules. Its molecular framework, characterized by a brominated propanone core linked to an ethoxy-substituted phenyl ring bearing a trifluoromethylthio group, offers multiple sites for functionalization. This versatility has been exploited in the synthesis of bioactive compounds, including kinase inhibitors and anti-inflammatory agents. The trifluoromethylthio moiety, in particular, is known to improve metabolic stability and binding affinity in drug candidates, a critical factor in pharmaceutical design.

In the context of contemporary drug development, the compound’s structural motifs align with emerging trends toward rational molecular design. Researchers have leveraged its reactivity to develop novel scaffolds that mimic natural products with demonstrated biological activity. For instance, derivatives of 1-Bromo-3-(2-ethoxy-5-(trifluoromethylthio)phenyl)propan-2-one have been investigated for their potential as modulators of protein-protein interactions, which are pivotal in many disease pathways. The bromine atom serves as a handle for further functionalization via cross-coupling reactions, enabling the construction of increasingly complex structures with tailored pharmacological properties.

The ethoxy group on the phenyl ring contributes to hydrophilicity, which can be advantageous in designing orally bioavailable drugs. Additionally, the trifluoromethylthio substituent imparts electronic and steric effects that fine-tune the compound’s interaction with biological targets. These features have been systematically explored in high-throughput screening campaigns to identify lead compounds for further optimization. The compound’s ability to serve as a precursor for diverse pharmacophores underscores its utility in medicinal chemistry.

Advances in computational chemistry have further enhanced the value of 1-Bromo-3-(2-ethoxy-5-(trifluoromethylthio)phenyl)propan-2-one by enabling rapid virtual screening and molecular modeling studies. These techniques predict binding affinities and metabolic liabilities, accelerating the drug discovery process. By integrating experimental data with computational insights, researchers can efficiently navigate the chemical space surrounding this core structure. Such interdisciplinary approaches are essential for translating promising candidates into viable therapeutics.

The synthesis of 1-Bromo-3-(2-ethoxy-5-(trifluoromethylthio)phenyl)propan-2-one exemplifies modern synthetic methodologies that prioritize efficiency and scalability. Recent innovations in catalytic systems have allowed for streamlined production routes, reducing costs and environmental impact while maintaining high yields. These advancements are critical for ensuring that promising compounds like this one can progress through preclinical testing and into clinical trials.

The compound’s potential extends beyond traditional pharmaceutical applications into agrochemicals and specialty chemicals. Its structural motifs are reminiscent of natural products with bioactivity against pests or pathogens, suggesting opportunities for developing novel crop protection agents. Furthermore, its role as an intermediate in fine chemical synthesis underscores its versatility across multiple industries.

As research continues to uncover new biological targets and mechanisms of disease, compounds like 1-Bromo-3-(2-ethoxy-5-(trifluoromethylthio)phenyl)propan-2-one will remain at the forefront of innovation. Their unique structural features provide chemists with a rich palette for designing molecules that interact selectively with biological systems. By leveraging cutting-edge synthetic techniques and computational tools, scientists can harness this compound’s potential to address unmet medical needs.

In summary,1-Bromo-3-(2-ethoxy-5-(trifluoromethylthio)phenyl)propan-2-one (CAS No. 1806433-79-3) is a multifaceted compound with significant implications for chemical biology and drug discovery. Its structural complexity and reactivity make it an invaluable tool for constructing novel bioactive molecules. As research progresses, this compound will continue to play a crucial role in developing next-generation therapeutics across diverse therapeutic areas.